Cas no 20141-47-3 (1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-phenyl-, cis-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-phenyl-, cis-
• CAS No: 20141-47-3
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 1391614
• PubChem ID: 767938
• Update Time: 2025-04-20

1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-phenyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-phenyl-, cis-
• DTXSID50354287
• 20141-47-3
• AC1LGAQ5
• Rel-(3aR,7aS)-2-phenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C14H13NO2/c16-13-11-8-4-5-9-12(11)14(17)15(13)10-6-2-1-3-7-10/h1-7,11-12H,8-9H2
• InChI Key： QJDASFMHCXUEQK-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(=O)C2C1CC=CC2

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines